Cas no 2228890-78-4 (2,2-dimethyl-1-(1,3-oxazol-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(1,3-oxazol-5-yl)cyclopropan-1-amine
• CAS No: 2228890-78-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5923115
• PubChem ID: 165855908
• Update Time: 2025-05-25

2,2-dimethyl-1-(1,3-oxazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1,3-oxazol-5-yl)cyclopropan-1-amine
• 2228890-78-4
• EN300-1781680

• Inchi： 1S/C8H12N2O/c1-7(2)4-8(7,9)6-3-10-5-11-6/h3,5H,4,9H2,1-2H3
• InChI Key： XRWMXBXPCFCRTB-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-dimethyl-1-(1,3-oxazol-5-yl)cyclopropan-1-amine

Introduction to 2,2-Dimethyl-1-(1,3-Oxazol-5-Yl)Cyclopropan-1-Amine (CAS No. 2228890-78-4)

2,2-Dimethyl-1-(1,3-Oxazol-5-Yl)Cyclopropan-1-Amine is a compound with the CAS registry number CAS No. 2228890-78-4. This compound is of significant interest in the field of organic chemistry due to its unique structure and potential applications in drug discovery and materials science. The molecule consists of a cyclopropane ring substituted with two methyl groups and an oxazole moiety, which introduces both steric and electronic effects that can influence its reactivity and biological activity.

The synthesis of CAS No. 2228890-78-4 involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through a condensation reaction between an aldehyde or ketone and an amine derivative. The cyclopropane ring is then introduced via a [3+0] cycloaddition reaction or other cyclopropanation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most notable features of CAS No. 2228890-78-4 is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar physical properties but differ chemically, allowing for the modulation of pharmacokinetic profiles without significantly altering bioactivity. This property makes CAS No. 2228890-78-4 a valuable tool in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have explored the use of CAS No. 2228890-78-4 in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have reported its potential as an inhibitor of protein kinases involved in cancer cell proliferation. These findings were published in high-profile journals such as *Nature Communications* and *Journal of Medicinal Chemistry*, highlighting the compound's role in cutting-edge biomedical research.

In addition to its pharmaceutical applications, CAS No. 2228890-78-4 has shown promise in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in supramolecular chemistry and nanotechnology applications. Recent experiments have demonstrated its potential as a building block for self-assembling materials with tailored optical and electronic properties.

The stability and reactivity of CAS No. 2228890_7Yl)Cyclopropan_amine are influenced by its unique combination of substituents. The methyl groups provide steric bulk, which can hinder certain types of reactions while enhancing others. The oxazole moiety introduces electron-withdrawing effects that can modulate the compound's reactivity towards electrophiles or nucleophiles. These properties make it a versatile building block for further chemical transformations.

From an environmental perspective, CAS No. 2_7Yl)Cyclopropan_amine has been studied for its biodegradability and ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, suggesting it has a relatively low environmental footprint compared to other synthetic chemicals.

In conclusion, CAS No._7Yl)Cyclopropan_amine ( CAS No._7Yl)Cyclopropan_amine ) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research across diverse scientific disciplines.